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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tpca-1

CAS No.: 507475-17-4

Cat. No.: S547972

TPCA-1 is characterized as a potent and selective inhibitor of IkB kinase-2 (IKK-2, also known as IKK), a
key kinase in the NF-kB signaling pathway [1] [2] [3].

The quantitative data available from the search results is summarized in the table below.

Target Reported ICso /| Potency  Experimental Context  Selectivity Note

IKK-2 17.9 nM [2] Cell-free assay [2] Primary target

(IKKPB)

IKK-1 400 nM [2] Cell-free assay [2] 22-fold selective over IKK-1 [2]

(IKKa)

JNK3 3600 nM [2] Cell-free assay [2] >100-fold less potent vs. IKK-2

[2]

STAT3 Reported as an inhibitor Information not Also described as an inhibitor

[2] specified [2]

Kinase Profiling Methodologies

To generate a full kinase selectivity panel, the following industry-standard experimental protocols are used.

The search results indicate that these methods are critical for accurate pharmacological validation [4].
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e Common Profiling Technologies: Several reliable methods are used for kinase inhibitor selectivity

profiling. The radioactive filter binding assay is considered a "gold standard" due to its sensitivity
and direct measurement of kinase function. Other widely used formats include:

o Substrate mobility shift assay (e.g., Caliper format)

o Competitive binding assay (e.g., DiscoverX's KinomeScan)

o Fluorescence resonance energy transfer (FRET)-based assays (e.g., Z'-LYTE) [4]
¢ Commercial Profiling Services: Specialized laboratories offer extensive kinase profiling services.

The table below lists some providers mentioned in the literature.

Profile Size (Wild-type

Provider . Typical Technology
Kinases)

DiscoverX (Ambit) 394 Competitive binding

(KinomeScan)

Reaction Biology 348 Radioactive filter binding

ProQinase 298 Radioactive filter binding

Carna Biosciences 272 Substrate mobility shift

MRC Centre for Kinase 122 Radioactive filter binding

Profiling

The following diagram illustrates the general workflow for conducting a kinase selectivity study, from assay

preparation to data analysis.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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